Cas no 2229639-70-5 (3-(3-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(3-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229639-70-5
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 6315269
• PubChem ID: 165853950
• Update Time: 2025-06-11

3-(3-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine
• 2229639-70-5
• EN300-1764666

• Inchi： 1S/C15H23N/c1-14(2,3)11-8-6-7-10(9-11)12-13(16)15(12,4)5/h6-9,12-13H,16H2,1-5H3
• InChI Key： CUCSCFICBUSLFF-UHFFFAOYSA-N
• SMILES： NC1C(C2C=CC=C(C(C)(C)C)C=2)C1(C)C

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 3-(3-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229639-70-5)

The compound 3-(3-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229639-70-5) is a structurally unique amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring a cyclopropane ring substituted with a tert-butylphenyl group, offers intriguing steric and electronic properties. This article delves into its synthesis, applications, and relevance in contemporary scientific discourse, addressing common queries such as "What are the uses of 3-(3-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine?" and "How is CAS 2229639-70-5 synthesized?".

From a synthetic chemistry perspective, 3-(3-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine is typically prepared via cyclopropanation reactions, often employing diazo compounds or metal-catalyzed methods. The tert-butyl moiety enhances lipophilicity, a property critical for bioavailability in drug design. Researchers frequently explore its potential as a chiral building block or ligand in asymmetric catalysis, aligning with trends in sustainable chemistry. Keywords like "cyclopropane amine derivatives" and "tert-butylphenyl compounds" reflect growing interest in niche chemical spaces.

In pharmaceutical contexts, this compound's rigid cyclopropyl scaffold mimics bioactive conformations, making it a candidate for modulating G-protein-coupled receptors (GPCRs) or enzyme inhibitors. Recent studies highlight its role in probing neurological targets, resonating with popular searches such as "novel amines for CNS drug development." Its low molecular weight and structural tunability align with the industry's focus on fragment-based drug discovery (FBDD).

Agrochemical applications of CAS 2229639-70-5 are equally compelling. The dimethylcyclopropane core may contribute to pesticidal activity by interfering with insect nervous systems, a hypothesis supported by analogous compounds. Queries like "amine-based agrochemicals 2024" underscore the demand for eco-friendly alternatives, positioning this amine as a subject of innovation.

Analytical characterization of 3-(3-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine relies on techniques like NMR, HPLC-MS, and X-ray crystallography, addressing the search term "how to analyze cyclopropane amines." Stability studies under varying pH and temperature conditions are vital for industrial scalability, a topic frequently searched as "amine compound stability guidelines."

Environmental and regulatory considerations are paramount. While not classified as hazardous, its persistence and bioaccumulation potential warrant evaluation, echoing concerns captured in "green chemistry metrics for amines." Computational tools like molecular docking predict its interactions, bridging gaps between synthesis and application.

In summary, 3-(3-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine exemplifies the synergy between structural ingenuity and functional versatility. Its exploration addresses both academic curiosity and industrial needs, from "cyclopropane amine synthesis optimization" to "emerging applications of tert-butylphenyl derivatives," ensuring its place in the evolving landscape of specialty chemicals.